Cas no 62224-13-9 (Benzene, 1,3-bis(methoxymethyl)-2,5-dimethyl-)

• Product Name: Benzene, 1,3-bis(methoxymethyl)-2,5-dimethyl-
• CAS No: 62224-13-9
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 453703
• PubChem ID: 71388613
• Update Time: 2025-04-19

Benzene, 1,3-bis(methoxymethyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-bis(methoxymethyl)-2,5-dimethyl-
• 1,3-bis(methoxymethyl)-2,5-dimethylbenzene
• DTXSID10810672
• 62224-13-9

• Inchi： 1S/C12H18O2/c1-9-5-11(7-13-3)10(2)12(6-9)8-14-4/h5-6H,7-8H2,1-4H3
• InChI Key： MDPTWSCEXKUCKP-UHFFFAOYSA-N
• SMILES： O(C)CC1C=C(C)C=C(COC)C=1C

Computed Properties

• Exact Mass: 194.13074
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46